Cas no 116072-11-8 (1H-Isoindol-1-one,3-ethoxy-2,3,3a,4,7,7a-hexahydro-2,4-dimethyl-, (3R,3aS,4S,7aR)-rel-)

• Product Name: 1H-Isoindol-1-one,3-ethoxy-2,3,3a,4,7,7a-hexahydro-2,4-dimethyl-, (3R,3aS,4S,7aR)-rel-
• CAS No: 116072-11-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 131066
• PubChem ID: 73824975
• Update Time: 2025-04-19

1H-Isoindol-1-one,3-ethoxy-2,3,3a,4,7,7a-hexahydro-2,4-dimethyl-, (3R,3aS,4S,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one,3-ethoxy-2,3,3a,4,7,7a-hexahydro-2,4-dimethyl-, (3R,3aS,4S,7aR)-rel-
• 1H-Isoindol-1-one,3-ethoxy-2,3,3a,4,7,7a-hexahydro-2,4-dimethyl-,(3alpha,3aalpha,4bta,7aalpha)-(9CI)
• 1H-Isoindol-1-one,3-ethoxy-2,3,3a,4,7,7a-hexahydro-2,4-dimethyl-,(3,3a,4bta,7a)-(9CI)
• 3-ethoxy-2,4-dimethyl-3a,4,7,7a-tetrahydro-3H-isoindol-1-one
• 116072-11-8

• Inchi： 1S/C12H19NO2/c1-4-15-12-10-8(2)6-5-7-9(10)11(14)13(12)3/h5-6,8-10,12H,4,7H2,1-3H3
• InChI Key： WVZWBOGFMYCZFI-UHFFFAOYSA-N
• SMILES： O(CC)C1C2C(C)C=CCC2C(N1C)=O

Computed Properties

• Exact Mass: 209.142
• Monoisotopic Mass: 209.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 29.54000
• LogP: 1.58730